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Compound of Interest

Compound Name: reactive red 11

Cat. No.: B576935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Reactive Red 11 is a synthetic monoazo dye recognized for its vibrant red hue and its

application in the textile industry for dyeing cellulosic fibers. This technical guide provides a

comprehensive overview of its chemical and physical properties, manufacturing process, and

toxicological profile. Notably, this document details an experimental protocol for the microbial

degradation of Reactive Red 11, a critical aspect of its environmental impact and remediation.

While direct applications in drug development are not documented, its interactions with

biological systems, particularly enzymatic degradation, are of significant interest to researchers

in toxicology and bioremediation.

Core Chemical and Physical Properties
Reactive Red 11 is a purplish-red to red powder. Its primary identification and key

physicochemical properties are summarized below. While there are some discrepancies in the

reported molecular formula across various sources, the most frequently cited formula is

presented.
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Property Value Reference(s)

CAS Number 12226-08-3 [1]

Molecular Formula C₂₀H₉Cl₂N₆Na₃O₉S₂

Molecular Weight 681.33 g/mol

Appearance Purplish-red or red powder

Solubility Soluble in water.

Synonyms

C.I. Reactive Red 11, Procion

Brilliant Red M-8B, Reactive

brilliant Red X-8B,

CHEMICTIVE BRILLIANT

ROSE 3B

[1]

Manufacturing and Applications
General Manufacturing Process
The synthesis of C.I. Reactive Red 11 involves a multi-step chemical process. A generalized

workflow for its production is outlined below. The process begins with the diazotization of 4-

aminobenzoic acid. This is followed by a coupling reaction with 4-amino-5-hydroxynaphthalene-

2,7-disulfonic acid under alkaline conditions. The resulting intermediate then undergoes

condensation with 2,4,6-trichloro-1,3,5-triazine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Reactive-Red-11
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Reactive-Red-11
https://www.benchchem.com/product/b576935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Synthesis Steps

Final Product

4-Aminobenzoic Acid

Diazotization

4-Amino-5-hydroxynaphthalene-
2,7-disulfonic acid

Coupling Reaction
(Alkaline Conditions)

2,4,6-Trichloro-1,3,5-triazine

Condensation

C.I. Reactive Red 11

Click to download full resolution via product page

Fig. 1: Generalized manufacturing workflow for C.I. Reactive Red 11.

Industrial and Research Applications
The primary application of Reactive Red 11 is in the textile industry for the dyeing of cotton,

viscose, and silk fabrics. Its reactive nature allows it to form covalent bonds with the fibers,

resulting in excellent colorfastness.

In a research context, it has been used as a substrate in studies focused on the microbial

degradation of azo dyes. Additionally, like other reactive dyes, it has potential applications as a

biological stain for visualizing cellular components.
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Biological Interactions and Toxicology
Direct applications of Reactive Red 11 in drug development have not been identified.

However, its interaction with biological systems, particularly its enzymatic degradation and

toxicological profile, are relevant to life science researchers.

Enzymatic Degradation Pathway
The biodegradation of azo dyes like Reactive Red 11 is a critical area of environmental

research. The initial and rate-limiting step in the bacterial degradation of azo dyes is the

reductive cleavage of the azo bond (-N=N-). This is typically carried out by enzymes known as

azoreductases under anaerobic or anoxic conditions, leading to the formation of aromatic

amines, which may themselves be toxic. Subsequent degradation of these aromatic amines

often occurs under aerobic conditions.
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(Anaerobic/Anoxic)

Reductive Cleavage Aromatic Amines
(Potentially Toxic)

Further Degradation
(Aerobic)

Less Toxic Products
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Fig. 2: Generalized pathway for the enzymatic degradation of azo dyes.

Toxicological Profile
The toxicological data for C.I. Reactive Red 11 is summarized in the table below. It is important

to note that while the dye itself may have low acute toxicity, the aromatic amines produced

during its degradation can be of greater concern.
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Test Result Reference(s)

Rat Oral LD₅₀ > 5000 mg/kg [2]

Dermal Irritation (Rabbit) Not an irritant [2]

Eye Irritation Slightly irritant [2]

Mutagenic Effects No mutagenic effects reported. [2]

Sensitization

May cause an allergic skin

reaction. May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.

[1]

Experimental Protocols
Microbial Decolorization of Reactive Red 11
This protocol is adapted from a study on the decolorization of Reactive Red 11 by the bacterial

strain Lysinibacillus boronitolerans CMGS-2.

Objective: To assess the ability of a microbial culture to decolorize an aqueous solution of

Reactive Red 11.

Materials:

Lysinibacillus boronitolerans CMGS-2 culture

Reactive Red 11

Synthetic Mineral Salt Medium (MSM)

Yeast Extract

Spectrophotometer

Media Preparation (per 1000 mL distilled water):

Na₂HPO₄·2H₂O: 12.00 g
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KH₂PO₄: 2.00 g

NH₄NO₃: 0.50 g

MgCl₂·6H₂O: 0.10 g

Ca(NO₃)₂·4H₂O: 50.00 mg

FeCl₂·4H₂O: 7.50 mg

Trace elements solution: 1 mL (containing FeSO₄·7H₂O 0.10 mg/L, ZnSO₄·7H₂O 0.05 mg/L,

CuSO₄·5H₂O 0.02 mg/L, CaCl₂·6H₂O 0.005 mg/L, MnSO₄·H₂O 0.017 mg/L)

Adjust pH to 9.0

Experimental Procedure:

Prepare the MSM and autoclave.

Prepare a stock solution of Reactive Red 11.

Add Reactive Red 11 to the sterile MSM to a final concentration of 400 mg/L.

Add yeast extract to a final concentration of 1 g/L.

Inoculate the medium with 5 mL of an actively growing culture of Lysinibacillus boronitolerans

CMGS-2.

Incubate the culture under static conditions at 45°C for 12 hours.

At regular intervals, withdraw an aliquot of the culture medium and centrifuge to pellet the

bacterial cells.

Measure the absorbance of the supernatant at the maximum wavelength of Reactive Red
11 (approximately 540 nm) using a spectrophotometer.

Calculate the percentage of decolorization using the following formula: % Decolorization =

[(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100
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Expected Results: Under these optimized conditions, a decolorization of approximately 96.8%

can be achieved within 12 hours.
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Synthetic Mineral Salt Medium

Add Reactive Red 11 (400 mg/L)
and Yeast Extract (1 g/L)

Inoculate with 5 mL of
Lysinibacillus boronitolerans Culture

Incubate at 45°C
(Static Conditions, 12 hours)

Withdraw Sample and Centrifuge

Measure Absorbance of Supernatant
at ~540 nm

Calculate % Decolorization
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Fig. 3: Experimental workflow for the microbial decolorization of Reactive Red 11.

Conclusion
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C.I. Reactive Red 11 is a well-characterized reactive dye with significant applications in the

textile industry. For researchers and scientists, its relevance extends to the fields of

environmental science and toxicology, particularly in the study of microbial degradation of azo

dyes. The provided experimental protocol for decolorization offers a basis for further research

into bioremediation strategies. While not directly involved in drug development, the study of its

biological interactions provides valuable data on the enzymatic processes involved in

xenobiotic metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

